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Compound of Interest

Compound Name: Fas C-Terminal Tripeptide

Cat. No.: B15623289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Fas C-terminal tripeptide's ability to

modulate apoptosis with other potential therapeutic alternatives. We present supporting

experimental data, detailed methodologies for key experiments, and visual representations of

the signaling pathways and experimental workflows to aid in the research and development of

novel apoptosis-inducing agents.

Introduction to Fas-Mediated Apoptosis and the
Role of the C-Terminal Tripeptide
The Fas receptor (also known as CD95 or APO-1) is a member of the tumor necrosis factor

receptor superfamily and a key mediator of the extrinsic apoptosis pathway.[1][2] Upon binding

to its natural ligand, Fas ligand (FasL), the Fas receptor trimerizes, leading to the formation of

the Death-Inducing Signaling Complex (DISC). This complex includes the adaptor protein Fas-

associated death domain (FADD) and procaspase-8.[2] The recruitment and subsequent

activation of procaspase-8 within the DISC initiates a caspase cascade, culminating in

programmed cell death.[2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15623289#bc-rfq
https://www.benchchem.com/product/b15623289/docs?utm_src=pdf-body#quantifying-the-effect-of-fas-c-terminal-tripeptide-on-apoptosis-a-comparative-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354945/
https://pubmed.ncbi.nlm.nih.gov/23916254/
https://pubmed.ncbi.nlm.nih.gov/23916254/
https://pubmed.ncbi.nlm.nih.gov/23916254/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, this signaling pathway is subject to negative regulation. One key inhibitor is the Fas-

associated phosphatase-1 (FAP-1), a protein tyrosine phosphatase that binds to the C-terminal

region of the Fas receptor.[1][2] This interaction sterically hinders the formation of the DISC,

thereby suppressing the apoptotic signal.[2]

The Fas C-terminal tripeptide, with the amino acid sequence Ser-Leu-Val (SLV), corresponds

to the C-terminal motif of the Fas receptor.[2] The acetylated form of this tripeptide, Ac-Ser-Leu-

Val-OH, acts as a competitive inhibitor of the Fas-FAP-1 interaction.[1] By binding to the PDZ

domain of FAP-1, the tripeptide prevents FAP-1 from associating with the Fas receptor. This

disruption of the inhibitory interaction can restore or enhance the sensitivity of cancer cells to

Fas-mediated apoptosis.[1][3]

Performance Comparison: Fas C-Terminal
Tripeptide and Alternatives
Quantitative analysis of the pro-apoptotic effects of the Fas C-terminal tripeptide and its

alternatives is crucial for evaluating their therapeutic potential. The following tables summarize

the available data.

Table 1: Effect of Fas C-Terminal Tripeptide (Ac-SLV-OH) on Fas-Induced Apoptosis

Cell Line Treatment
Concentrati
on of Ac-
SLV-OH

%
Apoptotic
Cells
(Annexin
V+)

Fold
Increase in
Apoptosis
vs. Control

Reference

SW620

(Colon

Cancer)

Fas agonist

antibody +

Ac-SLV-OH

Not Specified ~45% ~2.5-fold [3]

SW480

(Colon

Cancer)

Fas agonist

antibody +

Ac-SLV-OH

Not Specified ~60% ~2-fold [3]
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Note: The available data for the pro-apoptotic effect of Ac-SLV-OH is currently limited. The

referenced study demonstrates a significant increase in Fas-agonist-induced apoptosis in the

presence of the tripeptide, but a detailed dose-response relationship for apoptosis induction is

not provided.

Table 2: Inhibition of Fas/FAP-1 Binding by Fas C-Terminal Tripeptide Analogs

While direct quantitative data on apoptosis induction by various small molecules targeting the

Fas pathway is scarce, data on the inhibition of the initial molecular interaction (Fas/FAP-1

binding) is available for some analogs of the Fas C-terminal tripeptide. This can serve as a

preliminary indicator of potential pro-apoptotic efficacy.

Compound ID Structure
IC50 (µM) for Fas/FAP-1
Binding Inhibition

1 Ac-Ser-Leu-Val-OH >1000

41
Phenylaminocarbonyl-Ser-Leu-

Val-OH
1.8

51

(m-Glu-

aminophenyl)aminocarbonyl-

Ser-Leu-Val-OH

0.45

56
Phenylaminocarbonyl-Ser-Leu-

Val-OEt
1.2

Data sourced from Sawa et al., J Med Chem. 1999.

Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the underlying mechanisms and experimental designs,

the following diagrams illustrate the Fas signaling pathway and a typical workflow for

quantifying the effects of the Fas C-terminal tripeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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